Cas no 27271-35-8 (4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl-)
27271-35-8 structure
Product Name:4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl-
CAS No:27271-35-8
MF:C16H13NO
MW:235.280524015427
CID:263443
PubChem ID:213912
Update Time:2025-04-19
4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl-
- 3-phenyl-4,8b-dihydro-3aH-indeno[2,1-d][1,2]oxazole
- 4H-Indeno(2,1-d)isoxazole, 3a,8b-dihydro-3-phenyl-
- 3a,8b-Dihydro-3-phenyl-4H-indeno(2,1-d)isoxazole
- DTXSID30949998
- 27271-35-8
-
- Inchi: 1S/C16H13NO/c1-2-6-11(7-3-1)15-14-10-12-8-4-5-9-13(12)16(14)18-17-15/h1-9,14,16H,10H2
- InChI Key: HAKVIJGZWVSZOJ-UHFFFAOYSA-N
- SMILES: O1C2C3C=CC=CC=3CC2C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 235.09979
- Monoisotopic Mass: 235.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 21.6Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 371.2°Cat760mmHg
- Flash Point: 144.7°C
- Refractive Index: 1.676
- PSA: 21.59
4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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